Cas no 52249-48-6 (Methyl 2-(quinolin-2-yl)acetate)

Methyl 2-(quinolin-2-yl)acetate is a versatile quinoline derivative with significant applications in organic synthesis and pharmaceutical research. This compound features a quinoline core esterified with a methyl acetate group, enhancing its reactivity and utility as a key intermediate. Its structural properties make it valuable for constructing complex heterocyclic frameworks, particularly in the development of bioactive molecules and agrochemicals. The ester functionality allows for further derivatization, enabling modifications to tailor physicochemical properties. High purity grades ensure reliable performance in synthetic routes. Its stability under standard conditions and compatibility with common reagents make it a practical choice for laboratory-scale and industrial applications.

Methyl 2-(quinolin-2-yl)acetate structure

52249-48-6 structure

Product Name:Methyl 2-(quinolin-2-yl)acetate

CAS No:52249-48-6

MF:C₁₂H₁₁NO₂

MW:201.221243143082

MDL:MFCD08700388

CID:1026328

PubChem ID:10608140

Update Time:2025-07-02

Methyl 2-(quinolin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(quinolin-2-yl)acetate
- 2-Quinolineacetic acid methyl ester
- AK-59900
- ANW-68845
- KB-255232
- methyl 2-quinolinylacetate
- MolPort-000-928-138
- SureCN3533290
- Methyl 2-(2-quinolinyl)acetate
- AKOS004114610
- EN300-189692
- MFCD08700388
- WLCSNNDPZBIWPC-UHFFFAOYSA-N
- Methyl2-(quinolin-2-yl)acetate
- CCA24948
- 52249-48-6
- DB-351792
- DTXSID80442404
- SCHEMBL3533290
- CS-0214743
- SB69688
- AS-38448
- Methyl 2-quinolylacetate
- methyl quinaldinate
- Methyl 2-quinolin-2-ylacetate
- MDL： MFCD08700388
- Inchi： 1S/C12H11NO2/c1-15-12(14)8-10-7-6-9-4-2-3-5-11(9)13-10/h2-7H,8H2,1H3
- InChI Key： WLCSNNDPZBIWPC-UHFFFAOYSA-N
- SMILES： O(C)C(CC1=CC=C2C=CC=CC2=N1)=O

Computed Properties

Exact Mass: 201.07903
Monoisotopic Mass: 201.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 39.2Å²

Experimental Properties

Density: 1.186
Boiling Point: 309 ºC
Flash Point: 141 ºC
PSA: 39.19

Methyl 2-(quinolin-2-yl)acetate Pricemore >>

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Fluorochem	231097-250mg	Methyl 2-(quinolin-2-yl)acetate	52249-48-6	95%	250mg	￡408.00	2022-02-28
Fluorochem	231097-1g	Methyl 2-(quinolin-2-yl)acetate	52249-48-6	95%	1g	￡1019.00	2022-02-28
abcr	AB489783-250 mg	Methyl 2-(quinolin-2-yl)acetate; .	52249-48-6		250MG	€584.50	2022-03-01
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